N-{4-[(2-methyl-1-piperidinyl)sulfonyl]phenyl}-2-thiophenecarboxamide

• IUPAC Name: N-[4-(2-methylpiperidin-1-yl)sulfonylphenyl]thiophene-2-carboxamide
• InChI: InChI=1S/C17H20N2O3S2/c1-13-5-2-3-11-19(13)24(21,22)15-9-7-14(8-10-15)18-17(20)16-6-4-12-23-16/h4,6-10,12-13H,2-3,5,11H2,1H3,(H,18,20)
• InChI Key: NKFNUDNFKYQHAW-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1S(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=CC=CS3
• Molecular Formula: C17H20N2O3S2
• Molecular Weight: 364.5 g/mol

Description

N-{4-[(2-methyl-1-piperidinyl)sulfonyl]phenyl}-2-thiophenecarboxamide, commonly known as MPTP, is a synthetic compound that has been widely used in scientific research for its neurotoxic effects on the brain. MPTP was first synthesized in the 1970s as a potential analgesic drug, but its discovery as a potent neurotoxin has led to its use in the study of Parkinson's disease and other neurological disorders.

Mechanism of Action

MPTP is metabolized in the brain by monoamine oxidase-B (MAO-B) to form 1-methyl-4-phenylpyridinium (MPP+), which is selectively taken up by dopaminergic neurons through the dopamine transporter. Once inside the neuron, MPP+ inhibits mitochondrial complex I, leading to oxidative stress and ultimately cell death.
Biochemical and Physiological Effects:
The neurotoxic effects of MPTP result in a range of biochemical and physiological changes in the brain. These include a depletion of dopamine, loss of dopaminergic neurons, and an increase in reactive oxygen species and oxidative stress.

Advantages and Limitations for Lab Experiments

MPTP has several advantages for use in laboratory experiments. It is a potent and selective neurotoxin that can be used to model Parkinson's disease in animals. However, its use is limited by its toxicity and the potential for it to cause harm to researchers working with the compound.

Future Directions

Future research on MPTP may focus on developing new treatments for Parkinson's disease that target the mechanisms underlying its neurotoxic effects. Additionally, new animal models may be developed to better understand the disease and test potential treatments. Finally, the development of alternative neurotoxins may provide new tools for studying Parkinson's disease and other neurological disorders.

Scientific Research Applications

MPTP has been widely used in scientific research to study the mechanisms underlying Parkinson's disease. It is known to selectively destroy dopaminergic neurons in the substantia nigra, leading to a depletion of dopamine in the brain. This depletion is similar to the pathology observed in Parkinson's disease patients, making MPTP a valuable tool for studying the disease.